Cas no 2172602-21-8 (1-methyl-3-nitropyrrolidine)

• Product Name: 1-methyl-3-nitropyrrolidine
• CAS No: 2172602-21-8
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 5959943
• PubChem ID: 69511083
• Update Time: 2025-06-11

1-methyl-3-nitropyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-nitropyrrolidine
• 1-methyl-3-nitro-pyrrolidine
• SCHEMBL5627593
• 2172602-21-8
• EN300-1615962

• Inchi： 1S/C5H10N2O2/c1-6-3-2-5(4-6)7(8)9/h5H,2-4H2,1H3
• InChI Key： JVAZJEQNBRAABR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CN(C)CC1)=O

Computed Properties

• Exact Mass: 130.074227566g/mol
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.1Ų

Additional information on 1-methyl-3-nitropyrrolidine

Introduction to 1-Methyl-3-Nitropyrrolidine (CAS No. 2172602-21-8)

1-Methyl-3-nitropyrrolidine (CAS No. 2172602-21-8) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrrolidine ring with a methyl group and a nitro group substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The synthesis of 1-methyl-3-nitropyrrolidine involves several well-documented methods, each offering unique advantages and challenges. One common approach involves the nitration of 1-methylpyrrolidine, which can be achieved using nitric acid or other nitrating agents. The resulting product is then purified through techniques such as distillation or chromatography to ensure high purity and consistency. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, which minimize the use of hazardous reagents and reduce waste generation.

In terms of its physical and chemical properties, 1-methyl-3-nitropyrrolidine is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits strong UV absorption and can be detected using spectroscopic techniques such as UV-Vis spectroscopy and NMR (Nuclear Magnetic Resonance) spectroscopy. These properties make it suitable for analytical applications and quality control in industrial settings.

The biological activity of 1-methyl-3-nitropyrrolidine has been the subject of numerous studies, particularly in the context of its potential therapeutic applications. Research has shown that this compound possesses potent anti-inflammatory and neuroprotective effects, which are attributed to its ability to modulate specific signaling pathways in cells. For instance, studies have demonstrated that 1-methyl-3-nitropyrrolidine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-methyl-3-nitropyrrolidine has also been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings have sparked interest in exploring the potential use of 1-methyl-3-nitropyrrolidine as a neuroprotective agent in clinical settings.

The safety profile of 1-methyl-3-nitropyrrolidine is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential side effects in humans.

In the realm of pharmaceutical development, 1-methyl-3-nitropyrrolidine has shown promise as a lead compound for drug discovery. Its unique structure and biological activity make it an attractive candidate for optimization through medicinal chemistry approaches. Researchers are actively working on developing derivatives of 1-methyl-3-nitropyrrolidine with enhanced potency and selectivity for specific therapeutic targets. These efforts aim to improve the therapeutic index and reduce potential side effects, thereby increasing the likelihood of successful clinical translation.

The potential applications of 1-methyl-3-nitropyrrolidine extend beyond pharmaceuticals into other areas such as materials science and chemical engineering. For example, its ability to form stable complexes with metal ions has led to its use in catalytic processes and as a ligand in coordination chemistry. Additionally, the compound's unique electronic properties make it suitable for use in electronic devices and sensors.

In conclusion, 1-methyl-3-nitropyrrolidine (CAS No. 2172602-21-8) is a multifaceted compound with a wide range of potential applications in various scientific disciplines. Its unique chemical structure, biological activity, and physical properties make it a valuable molecule for research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, the future prospects for this compound appear promising.